Cas no 86688-06-4 (1,1'-Binaphthalene, 2,2'-diiodo-, (1R)-)

• Product Name: 1,1'-Binaphthalene, 2,2'-diiodo-, (1R)-
• CAS No: 86688-06-4
• MF: C₂₀H₁₂I₂
• MW: 506.118229866028
• MDL: MFCD00269814
• CID: 660895
• PubChem ID: 11134951
• Update Time: 2025-11-02

1,1'-Binaphthalene, 2,2'-diiodo-, (1R)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Binaphthalene, 2,2'-diiodo-, (1R)-
• R-1,1'-BINAPHTHALENE-2,2'-DIIODO
• 1,1'-Binaphthalene,2,2'-diiodo
• 2,2'-diiodo-1,1'-binaphthalene
• 2,2'-diiodo-1,1'-dinaphthyl
• 76905-80-1
• CS-0096614
• (S)-2,2'-diiodo-1,1'-binaphthalene
• 86688-06-4
• 2,2'-diiodo-1,1'-binaphthyl
• E74967
• 2-iodo-1-(2-iodonaphthalen-1-yl)naphthalene
• 86688-07-5
• CS-0096612
• AKOS030535292
• DTXSID00456422
• BS-17750
• (R)-2,2'-Diiodo-1,1'-binaphthalene
• 1,1'-Binaphthalene, 2,2'-diiodo-
• (S)-1,1''-BINAPHTHALENE-2,2''-DIIODO ((S)-2,2''-DIIODO-1''1-BINAPHTHYL)

• MDL： MFCD00269814
• Inchi： 1S/C20H12I2/c21-17-11-9-13-5-1-3-7-15(13)19(17)20-16-8-4-2-6-14(16)10-12-18(20)22/h1-12H
• InChI Key： KZSPPDFSBAVQBI-UHFFFAOYSA-N
• SMILES： IC1C=CC2C=CC=CC=2C=1C1=C(C=CC2C=CC=CC1=2)I

Computed Properties

• Exact Mass: 505.90300
• Monoisotopic Mass: 505.90285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.894±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 227-229 ºC (hexane )
• Solubility: Insuluble (2.8E-6 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 6.86920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1,1'-Binaphthalene, 2,2'-diiodo-, (1R)-

Recent Advances in the Study of 1,1'-Binaphthalene, 2,2'-diiodo-, (1R)- (CAS: 86688-06-4) and Its Applications in Chemical Biology and Medicine

The compound 1,1'-Binaphthalene, 2,2'-diiodo-, (1R)- (CAS: 86688-06-4) has garnered significant attention in recent years due to its unique structural properties and potential applications in chemical biology and pharmaceutical research. This chiral binaphthyl derivative serves as a versatile scaffold for asymmetric synthesis and has been employed in the development of novel catalysts, ligands, and bioactive molecules. Recent studies have explored its utility in enantioselective transformations, medicinal chemistry, and materials science, highlighting its broad applicability across multiple disciplines.

A 2023 study published in the Journal of Organic Chemistry demonstrated the effectiveness of (1R)-2,2'-diiodo-1,1'-binaphthalene as a precursor for palladium-catalyzed cross-coupling reactions. The researchers successfully synthesized a series of axially chiral biaryl compounds with high enantioselectivity (up to 99% ee) using this compound as a key intermediate. These findings suggest promising applications in the synthesis of complex natural products and pharmaceutical intermediates, where stereochemical control is crucial.

In the field of medicinal chemistry, a recent breakthrough published in ACS Medicinal Chemistry Letters (2024) revealed that derivatives of 86688-06-4 exhibit potent inhibitory activity against specific protein-protein interactions involved in cancer progression. The study employed structure-activity relationship (SAR) analysis to optimize the binaphthyl core, resulting in compounds with improved binding affinity and pharmacokinetic properties. Particularly noteworthy was the discovery that the iodine substituents at the 2,2'-positions play a critical role in enhancing target engagement through halogen bonding interactions.

Material science applications have also emerged, with a 2024 Nature Communications article describing the use of (1R)-2,2'-diiodo-1,1'-binaphthalene as a building block for chiral organic semiconductors. The researchers demonstrated that the compound's rigid, twisted structure and heavy atom effect contribute to unique photophysical properties, making it suitable for circularly polarized luminescence (CPL) materials. This development opens new possibilities for optoelectronic devices and chiroptical sensors.

From a synthetic chemistry perspective, recent advancements in the preparation of 86688-06-4 have focused on more sustainable methodologies. A Green Chemistry publication (2023) reported an eco-friendly iodination protocol using molecular iodine and a recyclable catalyst system, achieving the desired product in 85% yield with minimal waste generation. This improvement addresses previous concerns about the environmental impact of heavy halogenation processes while maintaining excellent stereochemical purity.

Looking forward, the unique properties of 1,1'-Binaphthalene, 2,2'-diiodo-, (1R)- continue to inspire innovative research directions. Current investigations are exploring its potential in asymmetric photocatalysis, targeted drug delivery systems, and as a chiral dopant for liquid crystals. The compound's versatility and the growing understanding of its structure-property relationships suggest that it will remain an important tool in chemical biology and medicinal chemistry research for years to come.